Cas no 1806406-57-4 (3-Methoxy-4-(2-oxopropyl)phenol)

• Product Name: 3-Methoxy-4-(2-oxopropyl)phenol
• CAS No: 1806406-57-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 6385373
• PubChem ID: 117278288
• Update Time: 2025-05-26

3-Methoxy-4-(2-oxopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(2-oxopropyl)phenol
• 2-Propanone, 1-(4-hydroxy-2-methoxyphenyl)-
• EN300-1853961
• 1806406-57-4
• 1-(4-hydroxy-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C10H12O3/c1-7(11)5-8-3-4-9(12)6-10(8)13-2/h3-4,6,12H,5H2,1-2H3
• InChI Key： UVYXZTSGWXJTHF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C=C1OC)C(=O)C

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 316.3±27.0 °C(Predicted)
• pka: 9.52±0.20(Predicted)

Additional information on 3-Methoxy-4-(2-oxopropyl)phenol

Introduction to 3-Methoxy-4-(2-oxopropyl)phenol (CAS No. 1806406-57-4)

3-Methoxy-4-(2-oxopropyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1806406-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a methoxy group at the 3-position and an acetoxypropyl side chain at the 4-position of a phenolic ring, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in drug discovery and synthetic organic chemistry.

The molecular structure of 3-Methoxy-4-(2-oxopropyl)phenol consists of a benzene ring substituted with an hydroxyl group, a methoxy group, and an acetoxypropyl chain. This arrangement imparts distinct reactivity and solubility characteristics, making it useful in various chemical transformations. The presence of both electron-donating (methoxy) and electron-withdrawing (acetoxypropyl) groups on the aromatic ring enhances its versatility in participating in different types of chemical reactions, such as nucleophilic substitution, electrophilic aromatic substitution, and condensation reactions.

In recent years, the pharmaceutical industry has shown increasing interest in phenolic derivatives due to their potential biological activities. 3-Methoxy-4-(2-oxopropyl)phenol has been studied for its potential role as an intermediate in the synthesis of bioactive molecules. Its structural features suggest that it may serve as a precursor for developing compounds with antimicrobial, anti-inflammatory, or antioxidant properties. The acetoxypropyl side chain, in particular, can be further modified to introduce additional functional groups, allowing for the creation of more complex and tailored molecules.

One of the most compelling aspects of 3-Methoxy-4-(2-oxopropyl)phenol is its utility in medicinal chemistry research. The compound's ability to undergo selective modifications makes it a valuable building block for constructing novel therapeutic agents. Researchers have explored its reactivity in synthesizing derivatives that target specific biological pathways. For instance, modifications at the acetoxypropyl group have been investigated for their potential to enhance binding affinity to biological targets, thereby improving drug efficacy.

The synthesis of 3-Methoxy-4-(2-oxopropyl)phenol typically involves multi-step organic reactions starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to achieve high yields and purity. These synthetic approaches highlight the compound's importance in industrial-scale production and laboratory research.

Recent studies have also explored the spectroscopic and analytical properties of 3-Methoxy-4-(2-oxopropyl)phenol. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy have been utilized to characterize its molecular structure and confirm its identity. These analytical methods are crucial for ensuring the quality and consistency of the compound in various applications.

The pharmacological potential of 3-Methoxy-4-(2-oxopropyl)phenol has been further investigated through computational modeling and experimental studies. Virtual screening techniques have been used to predict its interactions with biological targets, providing insights into its potential therapeutic effects. Additionally, in vitro assays have been conducted to evaluate its activity against various disease-related biomarkers.

The environmental impact of 3-Methoxy-4-(2-oxopropyl)phenol is another area of interest. Researchers are examining its biodegradability and toxicity profile to assess its suitability for industrial applications. Sustainable synthetic routes have been explored to minimize waste generation and reduce environmental footprint during production.

In conclusion, 3-Methoxy-4-(2-oxopropyl)phenol (CAS No. 1806406-57-4) is a versatile organic compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for drug development. Ongoing studies continue to uncover new applications and refine synthetic methodologies for this compound, reinforcing its importance in modern chemistry.